Cas no 648440-89-5 (1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-methyl-)

• Product Name: 1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-methyl-
• CAS No: 648440-89-5
• MF: C₁₈H₃₀N₄O₂
• MW: 334.456404209137
• CID: 414295
• PubChem ID: 66869478
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-[12-(5-methyl-1,2,4-oxadiazol-3-yl)dodecyl]-1,2,4-oxadiazole
• SCHEMBL991159
• 648440-89-5
• DTXSID40735925
• 3,3'-(Dodecane-1,12-diyl)bis(5-methyl-1,2,4-oxadiazole)
• 1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-methyl-

• Inchi： 1S/C18H30N4O2/c1-15-19-17(21-23-15)13-11-9-7-5-3-4-6-8-10-12-14-18-20-16(2)24-22-18/h3-14H2,1-2H3
• InChI Key： OKPIAFGZJRILRR-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(CCCCCCCCCCCCC2=NOC(C)=N2)=N1

Computed Properties

• Exact Mass: 334.23687621g/mol
• Monoisotopic Mass: 334.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 77.8Ų